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Compound of Interest

Compound Name: 3-Acetopropanol-d4

Cat. No.: B565004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Acetopropanol-d4. It also outlines general experimental protocols for the determination of key

physical characteristics and illustrates a common research application for deuterated

compounds in drug metabolism and pharmacokinetic studies.

Core Physical Properties
Quantitative data for the physical properties of 3-Acetopropanol-d4 are not readily available in

published literature. However, data for its non-deuterated analogue, 3-Acetopropanol, can

provide a useful approximation. It is important to note that deuteration can slightly alter physical

properties such as density and boiling point.[1] The available data for both compounds are

summarized below for comparison.
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Property 3-Acetopropanol-d4
3-Acetopropanol (non-
deuterated)

CAS Number 1215544-11-8 1071-73-4

Molecular Formula C5H6D4O2 C5H10O2

Molecular Weight 106.16 g/mol 102.13 g/mol

Appearance Brown Oil Clear colorless liquid

Density No data available 1.007 g/mL at 25 °C

Boiling Point No data available 144-145 °C at 100 mmHg

Melting Point No data available No data available

Solubility
Chloroform, Dichloromethane,

Methanol
No data available

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 3-Acetopropanol-d4
have not been specifically published. However, standard methodologies for liquids can be

applied.

Determination of Density
The density of liquid 3-Acetopropanol-d4 can be determined using a pycnometer or a digital

density meter.

1. Pycnometer Method:

Objective: To determine the mass of a precise volume of the liquid.

Procedure:

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b565004?utm_src=pdf-body
https://www.benchchem.com/product/b565004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fill the pycnometer with 3-Acetopropanol-d4, ensuring no air bubbles are present.

Thermostat the filled pycnometer to a specific temperature (e.g., 25 °C).

Remove any excess liquid from the capillary opening.

Weigh the filled pycnometer.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.

2. Digital Density Meter Method:

Objective: To measure the density based on the oscillation frequency of a U-tube filled with

the sample.

Procedure:

Calibrate the instrument with a standard of known density (e.g., dry air and distilled water).

Inject the 3-Acetopropanol-d4 sample into the oscillating U-tube.

Allow the temperature to stabilize.

The instrument will measure the oscillation frequency and automatically calculate and

display the density.

Determination of Boiling Point
The boiling point of liquid 3-Acetopropanol-d4 can be determined using the capillary method.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Procedure:

Place a small amount of 3-Acetopropanol-d4 into a small test tube.

Invert a capillary tube (sealed at one end) and place it into the test tube with the sample.
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Attach the test tube to a thermometer.

Heat the apparatus slowly in a heating bath (e.g., oil bath).

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Application in Drug Metabolism and
Pharmacokinetic (DMPK) Studies
Deuterated compounds like 3-Acetopropanol-d4 are valuable tools in drug discovery and

development, particularly in DMPK studies. The primary advantage of using a deuterated

compound is the kinetic isotope effect, where the C-D bond is stronger than the C-H bond,

leading to a slower rate of metabolism at the site of deuteration. This property allows

researchers to investigate metabolic pathways and improve the pharmacokinetic profiles of

drugs.

Below is a diagram illustrating a general workflow for the use of a deuterated compound in a

DMPK study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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